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Compound of Interest

Compound Name: Tetrachloropropene

Cat. No.: B083866 Get Quote

An In-depth Technical Guide to Tetrachloropropene Isomers

This technical guide provides a comprehensive overview of tetrachloropropene, focusing on

its various isomers. It is intended for researchers, scientists, and professionals in drug

development and related fields who require detailed chemical, physical, and toxicological

information. This document summarizes key quantitative data, outlines experimental protocols,

and visualizes important pathways and workflows.

Core Chemical and Physical Data
Tetrachloropropene (C₃H₂Cl₄) is a chlorinated alkene with a molecular weight of

approximately 179.86 g/mol .[1][2] It exists in several isomeric forms, each with a unique CAS

number and distinct physical properties. The primary isomers include 1,1,2,3-

tetrachloropropene, 1,1,3,3-tetrachloropropene, 1,2,3,3-tetrachloropropene, and 2,3,3,3-

tetrachloropropene.

Data Summary of Tetrachloropropene Isomers
The following table summarizes the key identification and physical property data for the main

isomers of tetrachloropropene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b083866?utm_src=pdf-interest
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://patents.google.com/patent/US4535194A/en
https://patents.google.com/patent/CN103524296B/en
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/product/b083866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomer
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Refractiv
e Index

1,1,2,3-

Tetrachloro

propene

10436-39-

2
C₃H₂Cl₄ 179.86

162 @ 743

mmHg

1.5498 @

20°C

1.5202 @

20°C

1,1,3,3-

Tetrachloro

propene

18611-43-

3
C₃H₂Cl₄ 179.86

176.1 @

760 mmHg
1.532 1.511

(Z)-1,2,3,3-

Tetrachloro

propene

20589-85-

9
C₃H₂Cl₄ 179.9

Not

Available

Not

Available

Not

Available

(E)-1,2,3,3-

Tetrachloro

propene

34495-84-

6
C₃H₂Cl₄ 179.9

Not

Available

Not

Available

Not

Available

2,3,3,3-

Tetrachloro

propene

16500-91-

7
C₃H₂Cl₄ 179.9

Not

Available

Not

Available

Not

Available

Synthesis and Manufacturing
The synthesis of tetrachloropropene isomers often involves multi-step processes starting from

simpler chlorinated hydrocarbons.

Synthesis of 1,1,2,3-Tetrachloropropene
A common industrial synthesis route for 1,1,2,3-tetrachloropropene begins with the reaction of

ethylene and carbon tetrachloride to produce 1,1,1,3-tetrachloropropane.[1][3] This

intermediate then undergoes a series of dehydrochlorination and chlorination steps, followed

by an allylic rearrangement to yield the final product.[1]
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Ethylene

1,1,1,3-Tetrachloropropane

+ CCl₄
(Fe, Promoter)

Carbon Tetrachloride

1,1,3- and 3,3,3-
Trichloropropene Mixture

Dehydrochlorination 1,1,1,2,3-PentachloropropaneChlorination 2,3,3,3-TetrachloropropeneDehydrochlorination 1,1,2,3-Tetrachloropropene

Allylic Rearrangement
(Anhydrous FeCl₃)
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Sample Preparation

GC-MS Analysis

Extraction
(Liquid-Liquid or Solid-Liquid)

Drying
(Anhydrous Na₂SO₄)

Concentration

Sample Injection

Chromatographic Separation

Ionization (EI)

Mass Detection (Scan or SIM)

Data Analysis
(Identification & Quantification)

Data Processing
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Cytochrome P450 Pathway (Liver)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetrachloropropene CAS number, molecular formula,
and weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083866#tetrachloropropene-cas-number-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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